Cas no 88497-27-2 (6-bromopyridazin-3-amine)

6-bromopyridazin-3-amine structure
6-bromopyridazin-3-amine structure
Product Name:6-bromopyridazin-3-amine
CAS No:88497-27-2
MF:C4H4BrN3
MW:173.998659133911
MDL:MFCD01646092
CID:709550
PubChem ID:2794779
Update Time:2024-10-26

6-bromopyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-6-bromopyridazine
    • Pyridazine,3-amino-6-bromo- (6CI,7CI)
    • 6-Bromo-3-pyridazinamine
    • 2-Amino-5-bromopyridazine
    • 2-AMINO-6-BROMOPYRIDAZINE
    • 3-Pyridazinamine,6-bromo-
    • 6-Bromo-3-pyridazineamine
    • 6-bromopyridazin-3-amine
    • 3-Bromo-6-aminopyridazine
    • 6-Bromo-pyridazin-3-ylamine
    • 3-PYRIDAZINAMINE, 6-BROMO-
    • 6-bromopyridazine-3-ylamine
    • 6-Bromo-3-pyridazinamine;3-Amino-6-bromopyridazine
    • 6-bromopyridazine-3-amine
    • 6-bromopyridazin-3-ylamine
    • 6-bromanylpyridazin-3-amine
    • FXTDHDQFLZNYKW-UHFFFAOYSA-N
    • BCP28358
    • SBB051972
    • A
    • 6-Bromo-3-pyridazinamine (ACI)
    • Pyridazine, 3-amino-6-bromo- (6CI, 7CI)
    • 6-bromo-3-pyridazinamine, AldrichCPR
    • AKOS006283227
    • J-511664
    • BBL102382
    • DB-005388
    • AC-907/34115010
    • DTXSID40383405
    • MFCD01646092
    • CS-D1644
    • FS-2572
    • AC-28835
    • STL556184
    • PB12750
    • 88497-27-2
    • SCHEMBL610333
    • EN300-175328
    • SY008154
    • MDL: MFCD01646092
    • Inchi: 1S/C4H4BrN3/c5-3-1-2-4(6)8-7-3/h1-2H,(H2,6,8)
    • InChI Key: FXTDHDQFLZNYKW-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(N)=NN=1

Computed Properties

  • Exact Mass: 172.95900
  • Monoisotopic Mass: 172.959
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 77.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0.4
  • Topological Polar Surface Area: 51.8

Experimental Properties

  • Density: 1.844
  • Melting Point: 194 °C
  • Boiling Point: 353.2°C at 760 mmHg
  • Flash Point: 167.4℃
  • Refractive Index: 1.648
  • PSA: 51.80000
  • LogP: 1.40250

6-bromopyridazin-3-amine Security Information

6-bromopyridazin-3-amine Pricemore >>

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6-bromopyridazin-3-amine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Ammonia Solvents: Ethanol ;  10 h, 140 - 145 °C
Reference
3,6-Dibromopyridazine
Moon, Bongjin; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2009, 1, 1-2

Production Method 2

Reaction Conditions
1.1 Reagents: Phosphoric tribromide
2.1 Reagents: Ammonia Solvents: Ethanol ;  10 h, 140 - 145 °C
Reference
3,6-Dibromopyridazine
Moon, Bongjin; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2009, 1, 1-2

Production Method 3

Reaction Conditions
1.1 Reagents: Phosphoric tribromide
2.1 Reagents: Ammonia Solvents: Ethanol ;  10 h, 140 - 145 °C
Reference
3,6-Dibromopyridazine
Moon, Bongjin; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2009, 1, 1-2

6-bromopyridazin-3-amine Raw materials

6-bromopyridazin-3-amine Preparation Products

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